![molecular formula C11H19N5O B1221000 Argvalin CAS No. 52159-72-5](/img/structure/B1221000.png)
Argvalin
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Overview
Description
Argvalin is a natural product found in Streptomyces with data available.
Scientific Research Applications
1. Virulence Attenuation in Periodontal Disease
Arg-gingipains, including Argvalin, play a crucial role in the virulence of Porphyromonas gingivalis, a key pathogen in periodontal disease. Targeting these enzymes has been explored as a potential therapeutic strategy. For instance, Curtis et al. (2002) demonstrated that specific inhibitors against Arg-gingipains could attenuate the virulence of P. gingivalis in murine models, suggesting the potential of this compound in periodontal disease treatment [Curtis et al., 2002].
2. Understanding Pathogenic Mechanisms
The study of Arg-gingipains has also provided insights into the pathogenic mechanisms of P. gingivalis. Nakayama et al. (1995) constructed Arg-gingipain-deficient mutants of P. gingivalis to assess their role in virulence, highlighting the importance of these enzymes in disease progression [Nakayama et al., 1995].
3. Processing Enzyme for Cell Surface Proteins
Arg-gingipains are not only virulence factors but also act as major processing enzymes for various cell surface and secretory proteins in P. gingivalis. This was demonstrated by Kadowaki et al. (1998), who found that the absence of RGP in mutants led to unprocessed forms of important bacterial proteins [Kadowaki et al., 1998].
4. Immunotherapy in Tumor Treatment
Interestingly, Arg-gingipain has also been implicated in the field of cancer immunotherapy. A study by Ren et al. (2021) explored an injectable hydrogel targeting the ARG1 pathway for tumor immunotherapy, providing a novel approach in cancer treatment [Ren et al., 2021].
5. Glycan Analysis in Bacterial Pathogens
Research by Paramonov et al. (2005) on the structural analysis of anionic polysaccharides related to Arg-gingipains in P. gingivalis has contributed to understanding the glycosylation in bacterial pathogens, which is crucial for developing targeted therapies [Paramonov et al., 2005].
properties
CAS RN |
52159-72-5 |
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Molecular Formula |
C11H19N5O |
Molecular Weight |
237.3 g/mol |
IUPAC Name |
2-[3-(6-oxo-5-propan-2-yl-1H-pyrazin-2-yl)propyl]guanidine |
InChI |
InChI=1S/C11H19N5O/c1-7(2)9-10(17)16-8(6-15-9)4-3-5-14-11(12)13/h6-7H,3-5H2,1-2H3,(H,16,17)(H4,12,13,14) |
InChI Key |
JFWUBUQYKZHEIA-UHFFFAOYSA-N |
SMILES |
CC(C)C1=NC=C(NC1=O)CCCN=C(N)N |
Canonical SMILES |
CC(C)C1=NC=C(NC1=O)CCCN=C(N)N |
Other CAS RN |
52159-72-5 |
synonyms |
argvalin |
Origin of Product |
United States |
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